Cas no 1337880-78-0 (3-pyrrolidinylmethyl Trifluoromethanesulfonate)

• Product Name: 3-pyrrolidinylmethyl Trifluoromethanesulfonate
• CAS No: 1337880-78-0
• MF: C₆H₁₀F₃NO₃S
• MW: 233.208711147308
• CID: 1234194
• PubChem ID: 56973571
• Update Time: 2025-04-20

3-pyrrolidinylmethyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinylmethyl trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 3-pyrrolidinylmethyl ester
• AM91905
• DTXSID901164975
• (pyrrolidin-3-yl)methyl trifluoromethanesulfonate
• pyrrolidin-3-ylmethyl trifluoromethanesulfonate
• Trifluoro-methanesulfonic acid pyrrolidin-3-ylmethyl ester
• DB-234122
• 1337880-78-0
• 3-pyrrolidinylmethyl Trifluoromethanesulfonate

• Inchi： 1S/C6H10F3NO3S/c7-6(8,9)14(11,12)13-4-5-1-2-10-3-5/h5,10H,1-4H2
• InChI Key： PKIIOOKJXJVLCD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC1CNCC1

Computed Properties

• Exact Mass: 233.03334884g/mol
• Monoisotopic Mass: 233.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives